Zinolol

• Molecular Formula: C14H21NO8
• Molecular Weight: 331.32 g/mol
• IUPAC Name: (2S,3R,4S,5S,6R)-2-[2,5-dihydroxy-3-(methylaminomethyl)phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C14H21NO8/c1-15-4-6-2-7(17)3-8(10(6)18)22-14-13(21)12(20)11(19)9(5-16)23-14/h2-3,9,11-21H,4-5H2,1H3/t9-,11-,12+,13-,14-/m1/s1
• InChI Key: XDRANPRXTFIDRB-RGCYKPLRSA-N
• Isomeric SMILES: CNCC1=C(C(=CC(=C1)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O
• Canonical SMILES: CNCC1=C(C(=CC(=C1)O)OC2C(C(C(C(O2)CO)O)O)O)O
• synonyms: zinolol

Description

Zinolol is a monosaccharide derivative that is 1,4-dihydroxybenzene substituted by a (methylamino)methyl group at position 6 and a beta-D-glucopyranosyloxy residue at position 2. Isolated from Anagallis monelli, it exhibits antimutagenic and antioxidant activities. It has a role as a metabolite, an antimutagen and an antioxidant. It is a member of hydroquinones, a beta-D-glucoside, a monosaccharide derivative and a secondary amino compound.

Scientific Research Applications

Antioxidant and Antimutagenic Properties

Zinolol, a new class of aminated hydroxyhydroquinone, has been isolated from Anagallis monelli and exhibits antioxidant, mutagenic, and antimutagenic activities. This discovery suggests potential applications in areas related to oxidative stress and cellular mutation processes (Ammar et al., 2007).

Vasorelaxation and Hypertension Treatment

A study on Ziziphora clinopodioides Lam. (ZC), which contains this compound, demonstrated vasorelaxant effects in rat thoracic aorta, indicating potential for treating hypertension diseases (Sénéjoux et al., 2010).

Anxiolytic and Antidepressant Effects

Ziziphus mucronata, containing this compound, has shown anxiolytic and antidepressant-like effects in stressed-induced depression models in rats. This suggests its potential use in managing anxiety and depression (Keugong et al., 2020).

Biomedical Applications of Metal Oxides

Metal oxides, like ZnO (which could be related to this compound), have shown unique properties beneficial for biomedical applications. The interaction of these materials with biomolecules is significant for developing new technologies in biomedicine (Limo et al., 2018).

SARS-CoV-2 Inhibitor Potential

Recent computational screening identified this compound as a potential inhibitor against the NRP1 protein of SARS-CoV-2, suggesting its use in developing novel treatments for COVID-19 (Karkashan & Attar, 2022).